2,5-dimethoxy-N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)benzenesulfonamide
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Overview
Description
2,5-dimethoxy-N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H22N2O5S and its molecular weight is 390.45. The purity is usually 95%.
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Scientific Research Applications
Carbonic Anhydrase Inhibitors
Benzenesulfonamide derivatives have been investigated for their inhibitory activity against carbonic anhydrases (CAs), which are enzymes involved in pH regulation and CO2 transport. Research by Vaškevičienė et al. (2019) focused on pyrrolidinone-bearing methylated and halogenated benzenesulfonamides, demonstrating their potential as inhibitors with selectivity towards specific CA isoforms. This suggests their applicability in developing selective therapeutic agents for conditions where CA activity is implicated (Vaškevičienė et al., 2019).
Photosensitizers in Photodynamic Therapy
Pişkin et al. (2020) synthesized a zinc phthalocyanine derivative substituted with new benzenesulfonamide groups containing Schiff base, exhibiting high singlet oxygen quantum yield. The study highlights the compound's potential as a Type II photosensitizer for cancer treatment in photodynamic therapy, a method that utilizes light to activate a photosensitizing agent to kill cancer cells, indicating the role of benzenesulfonamide derivatives in developing new therapeutic options (Pişkin et al., 2020).
COX-2 Inhibitors
Hashimoto et al. (2002) explored 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamides as selective inhibitors of cyclooxygenase-2 (COX-2), leading to the identification of potent, highly selective, and orally active COX-2 inhibitors. Such compounds have applications in treating inflammatory diseases, showcasing the therapeutic potential of benzenesulfonamide derivatives (Hashimoto et al., 2002).
Antimicrobial Agents
Ghorab et al. (2017) synthesized novel thiourea derivatives bearing benzenesulfonamide moiety, exhibiting antimicrobial activity against Mycobacterium tuberculosis. This research underscores the potential of benzenesulfonamide derivatives as scaffolds for developing new antimicrobial agents, crucial for tackling antibiotic resistance (Ghorab et al., 2017).
Synthetic Applications in Organic Chemistry
Familoni (2002) discussed the synthetic applications of metalated sulfonamides, including benzenesulfonamides, in organic synthesis. The study highlights their role as Directed Metalation Groups (DMGs) in facilitating the synthesis of complex organic molecules, indicating their importance in the development of new synthetic methodologies (Familoni, 2002).
Mechanism of Action
Target of Action
It is known that many indole derivatives, which this compound may be classified under, have shown to bind with high affinity to multiple receptors .
Mode of Action
Indole derivatives, a group this compound could potentially belong to, are known to interact with their targets in various ways, leading to a range of biological activities .
Biochemical Pathways
Indole derivatives are known to influence a variety of biological activities, suggesting they may interact with multiple biochemical pathways .
Result of Action
Indole derivatives are known to exhibit a range of biological activities, suggesting that this compound may have similar effects .
Properties
IUPAC Name |
2,5-dimethoxy-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O5S/c1-13-11-14(6-8-16(13)21-10-4-5-19(21)22)20-27(23,24)18-12-15(25-2)7-9-17(18)26-3/h6-9,11-12,20H,4-5,10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJNRNAKRWDIQKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NS(=O)(=O)C2=C(C=CC(=C2)OC)OC)N3CCCC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.